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Compound of Interest

Compound Name:
Ethyl 4-benzylmorpholine-3-

carboxylate

Cat. No.: B164935 Get Quote

Disclaimer: A comprehensive literature review reveals a significant scarcity of published data

specifically for ethyl 4-benzylmorpholine-3-carboxylate. While the compound is commercially

available as a chemical intermediate, detailed experimental protocols for its synthesis,

quantitative data, and specific biological activities are not readily available in the public domain.

This guide, therefore, provides a comprehensive overview based on available information for

closely related morpholine derivatives and general synthetic methodologies.

Introduction
Ethyl 4-benzylmorpholine-3-carboxylate is a heterocyclic organic compound featuring a

morpholine core. The morpholine scaffold is a privileged structure in medicinal chemistry,

known to be a component of various biologically active compounds.[1] The presence of the N-

benzyl group and the ethyl carboxylate moiety suggests its potential as an intermediate in the

synthesis of more complex molecules with diverse pharmacological applications. This

document aims to consolidate the available information and provide a prospective outlook on

its synthesis and potential utility.

Physicochemical Properties
While specific experimental data for ethyl 4-benzylmorpholine-3-carboxylate is limited, some

basic properties can be inferred from its structure and data for analogous compounds.

Table 1: General Physicochemical Properties of Ethyl 4-benzylmorpholine-3-carboxylate
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Property Value Source

CAS Number
1219383-86-4 (racemic),

106910-85-4 ((R)-enantiomer)
Commercial Suppliers

Molecular Formula C₁₄H₁₉NO₃ Deduced from structure

Molecular Weight 249.31 g/mol Deduced from structure

Appearance
Likely an oil or low-melting

solid

Inferred from similar

compounds

Solubility
Expected to be soluble in

common organic solvents
Inferred from structure

Hypothetical Synthesis
A definitive, peer-reviewed synthesis protocol for ethyl 4-benzylmorpholine-3-carboxylate is

not available. However, a plausible synthetic route can be proposed based on standard organic

chemistry reactions for the N-alkylation of secondary amines. The most probable method

involves the reaction of ethyl morpholine-3-carboxylate with a benzylating agent.

Proposed Experimental Protocol:

Reaction Setup: To a solution of ethyl morpholine-3-carboxylate (1.0 eq) in a suitable aprotic

solvent such as acetonitrile or dimethylformamide (DMF), add a non-nucleophilic base like

potassium carbonate (K₂CO₃, 1.5-2.0 eq) or triethylamine (TEA, 1.5-2.0 eq).

Addition of Benzylating Agent: To the stirred suspension, add benzyl bromide (1.1 eq)

dropwise at room temperature.

Reaction Progression: The reaction mixture is then stirred at room temperature or gently

heated (e.g., to 50-60 °C) to drive the reaction to completion. The progress can be monitored

by thin-layer chromatography (TLC).

Work-up: Upon completion, the reaction mixture is filtered to remove the inorganic base. The

filtrate is then concentrated under reduced pressure. The residue is taken up in an organic

solvent like ethyl acetate and washed with water and brine to remove any remaining salts

and DMF.
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Purification: The organic layer is dried over anhydrous sodium sulfate, filtered, and

concentrated. The crude product can be purified by column chromatography on silica gel to

afford pure ethyl 4-benzylmorpholine-3-carboxylate.

Below is a visual representation of this hypothetical synthetic workflow.
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Caption: Hypothetical workflow for the synthesis of ethyl 4-benzylmorpholine-3-carboxylate.
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Potential Biological Activities and Applications
While no specific biological activities have been reported for ethyl 4-benzylmorpholine-3-
carboxylate, the broader class of N-benzylmorpholine derivatives has been investigated for

various therapeutic applications.

Table 2: Reported Biological Activities of N-Benzylmorpholine Derivatives

Biological Activity Description Reference

Anticancer

Certain benzomorpholine

derivatives have been

synthesized and evaluated as

EZH2 inhibitors for anti-non-

small cell lung cancer activity.

[2]

Antidepressant

Benzyl morpholine derivatives

have been investigated as dual

reuptake inhibitors of serotonin

and norepinephrine.

US Patent 7294623B2

Cholinesterase Inhibition

Novel morpholine-bearing

quinoline derivatives have

shown potential as

cholinesterase inhibitors for

the treatment of Alzheimer's

disease.[3]

α-Glucosidase Inhibition

N-Methylmorpholine-

substituted benzimidazolium

salts have been synthesized

and shown to be potential α-

glucosidase inhibitors.[4]

The diverse biological activities of related morpholine compounds suggest that ethyl 4-
benzylmorpholine-3-carboxylate could serve as a valuable building block in the discovery of
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new therapeutic agents. Further derivatization of the ester group or modifications to the benzyl

and morpholine rings could lead to novel compounds with a range of pharmacological effects.

Conclusion
Ethyl 4-benzylmorpholine-3-carboxylate is a chemical compound with limited publicly

available scientific data. Its primary current use appears to be as a building block in organic

synthesis. Based on the known biological activities of the broader class of N-benzylmorpholine

derivatives, it holds potential for use in drug discovery programs targeting a variety of diseases.

The lack of detailed experimental and biological data highlights an opportunity for further

research to explore the synthesis, characterization, and potential applications of this and

related compounds. Future studies are warranted to fully elucidate the chemical and biological

properties of ethyl 4-benzylmorpholine-3-carboxylate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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